Cas no 1935903-84-6 (2-(trifluoromethyl)oxolan-3-amine)

2-(Trifluoromethyl)oxolan-3-amine is a fluorinated heterocyclic amine with a five-membered oxolane (tetrahydrofuran) backbone. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. Its structural features contribute to improved metabolic stability and bioavailability in drug design. The oxolane ring provides conformational rigidity, while the amine functionality allows for further derivatization, enabling its use in the development of bioactive molecules. This compound is particularly useful in the synthesis of fluorinated analogs, where the CF₃ group can influence lipophilicity and binding affinity. Its versatility makes it suitable for applications in pharmaceuticals, catalysis, and material science.

2-(trifluoromethyl)oxolan-3-amine structure

1935903-84-6 structure

Product Name:2-(trifluoromethyl)oxolan-3-amine

CAS No:1935903-84-6

MF:C₅H₈F₃NO

MW:155.11833190918

MDL:MFCD28579215

CID:5153131

Update Time:2025-06-08

2-(trifluoromethyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

- INDEX NAME NOT YET ASSIGNED
- 2-(trifluoromethyl)oxolan-3-amine
- MDL： MFCD28579215
- Inchi： 1S/C5H8F3NO/c6-5(7,8)4-3(9)1-2-10-4/h3-4H,1-2,9H2
- InChI Key： JBCNYUBHBUVKSI-UHFFFAOYSA-N
- SMILES： FC(C1C(N)CCO1)(F)F

Experimental Properties

Density: 1.288±0.06 g/cm3(Predicted)
Boiling Point: 128.9±40.0 °C(Predicted)
pka: 7.97±0.40(Predicted)

2-(trifluoromethyl)oxolan-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-333135-1.0g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	1.0g	$1117.0	2023-02-23
Enamine	EN300-333135-2.5g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	2.5g	$2316.0	2023-09-04
Enamine	EN300-333135-5.0g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	5.0g	$2933.0	2023-02-23
Enamine	EN300-333135-10.0g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	10.0g	$3687.0	2023-02-23
Enamine	EN300-333135-1g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	1g	$1117.0	2023-09-04
Enamine	EN300-333135-5g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	5g	$2933.0	2023-09-04
Enamine	EN300-333135-10g	2-(trifluoromethyl)oxolan-3-amine	1935903-84-6	10g	$3687.0	2023-09-04

2-(trifluoromethyl)oxolan-3-amine Related Literature

1. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

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